99-66-1

Valproate

In Stock

• CAS RN:
• 99-66-1

• Formula:
• C8H16O2

• InChI:
• InChI=1S/C8H16O2/c1-3-5-7(6-4-2)8(9)10/h7H,3-6H2,1-2H3,(H,9,10)

• InChIKey:
• NIJJYAXOARWZEE-UHFFFAOYSA-N

• Valproic acid is a branched short chain fatty acid, which finds applications as a antiepileptic drug.
  Certified pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to pharmacopeia primary standards
  It is widely used in the treatment of bipolar disorder, migraine, depression, epilepsy and schizophrenia.
  Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
  Valproic Acid is a synthetic derivative of propylpentanoic acid with antiepileptic properties and potential antineoplastic and antiangiogenesis activities. In epilepsy, valproic acid appears to act by increasing the concentration of gamma-ami...

N-(Decanoyl)piperidine

In Stock

• CAS RN:
• 5299-66-1

• Formula:
• C15H29NO

• InChI:
• InChI=1S/C15H29NO/c1-2-3-4-5-6-7-9-12-15(17)16-13-10-8-11-14-16/h2-14H2,1H3

• InChIKey:
• PWSPQJILWCTPAW-UHFFFAOYSA-N

• N-(Decanoyl)piperidine is a useful research compound. Its molecular formula is C15H29NO and its molecular weight is 239.4 g/mol. The purity is usually 95%.

2-Amino-3-(2-chloro-ethylsulfanyl)-propionic acid hydrochloride

• CAS RN:
• 89299-66-1

• Formula:
• C5H11Cl2NO2S

• InChI:
• InChI=1S/C5H10ClNO2S.ClH/c6-1-2-10-3-4(7)5(8)9;/h4H,1-3,7H2,(H,8,9);1H

• InChIKey:
• FZKNTCNFTWGOOW-UHFFFAOYSA-N

• 2-Amino-3-(2-chloro-ethylsulfanyl)-propionic acid hydrochloride is a useful research compound. Its molecular formula is C5H11Cl2NO2S and its molecular weight is 220.12 g/mol. The purity is usually 95%.

Brucein D

In Stock

• CAS RN:
• 21499-66-1

• Formula:
• C20H26O9

• InChI:
• InChI=1S/C20H26O9/c1-7-4-9(21)13(23)17(2)8(7)5-10-19-6-28-18(3,14(24)11(22)12(17)19)20(19,27)15(25)16(26)29-10/h4,8,10-15,22-25,27H,5-6H2,1-3H3/t8-,10+,11+,12+,13+,14-,15-,17-,18+,19+,20+/m0/s1

• InChIKey:
• JBDMZGKDLMGOFR-CXKYBQEYSA-N

• Bruceine D is an inhibitor of hepatocellular carcinoma growth. It acts by targeting β-catenin/jagged1 pathways.

Diethyl 2-oxo-6-(1-pyrrolidinyl)-1,2-dihydro-3,5-pyridinedicarboxylate

In Stock

• CAS RN:
• 128099-66-1

• Formula:
• C15H20N2O5

• InChI:
• InChI=1S/C15H20N2O5/c1-3-21-14(19)10-9-11(15(20)22-4-2)13(18)16-12(10)17-7-5-6-8-17/h9H,3-8H2,1-2H3,(H,16,18)

• InChIKey:
• YJTSCFVWNUQYAE-UHFFFAOYSA-N

• Diethyl 2-oxo-6-(1-pyrrolidinyl)-1,2-dihydro-3,5-pyridinedicarboxylate is a useful research compound. Its molecular formula is C15H20N2O5 and its molecular weight is 308.334. The purity is usually 95%.

N-(1-Phenylethyl)-1-propanamine hydrochloride

In Stock

• CAS RN:
• 149499-66-1

• Formula:
• C11H18ClN

• InChI:
• InChI=1S/C11H17N.ClH/c1-3-9-12-10(2)11-7-5-4-6-8-11;/h4-8,10,12H,3,9H2,1-2H3;1H

• InChIKey:
• MWFQDURQIBCXNP-UHFFFAOYSA-N

• N-(1-Phenylethyl)-1-propanamine hydrochloride is a useful research compound. Its molecular formula is C11H18ClN and its molecular weight is 199.72. The purity is usually 95%.

3-ethyl-5,6-dimethyl-2-[(2-oxo-2-phenylethyl)thio]thieno[2,3-d]pyrimidin-4(3H)-one

In Stock

• CAS RN:
• 335399-66-1

• Formula:
• C18H18N2O2S2

• InChI:
• InChI=1S/C18H18N2O2S2/c1-4-20-17(22)15-11(2)12(3)24-16(15)19-18(20)23-10-14(21)13-8-6-5-7-9-13/h5-9H,4,10H2,1-3H3

• InChIKey:
• NDUPJVATIUSRRH-UHFFFAOYSA-N

• 3-ethyl-5,6-dimethyl-2-[(2-oxo-2-phenylethyl)thio]thieno[2,3-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C18H18N2O2S2 and its molecular weight is 358.5 g/mol. The purity is usually 95%.

(4-(5-(4-(Dimethylamino)phenyl)oxazol-2-yl)phenyl)boronic acid

In Stock

• CAS RN:
• 380499-66-1

• Formula:
• C17H17BN2O3

• InChI:
• InChI=1S/C17H17BN2O3/c1-20(2)15-9-5-12(6-10-15)16-11-19-17(23-16)13-3-7-14(8-4-13)18(21)22/h3-11,21-22H,1-2H3

• InChIKey:
• VONPEMBRCXBCNJ-UHFFFAOYSA-N

• (4-(5-(4-(Dimethylamino)phenyl)oxazol-2-yl)phenyl)boronic acid is a useful research compound. Its molecular formula is C17H17BN2O3 and its molecular weight is 308.1 g/mol. The purity is usually 95%.

2-((1-(2-(2,6-dimethylmorpholino)-2-oxoethyl)-1H-indol-3-yl)thio)acetonitrile

In Stock

• CAS RN:
• 893999-66-1

• Formula:
• C18H21N3O2S

• InChI:
• InChI=1S/C18H21N3O2S/c1-13-9-21(10-14(2)23-13)18(22)12-20-11-17(24-8-7-19)15-5-3-4-6-16(15)20/h3-6,11,13-14H,8-10,12H2,1-2H3

• InChIKey:
• MLAAEAFKZWEGFN-UHFFFAOYSA-N

• 2-((1-(2-(2,6-dimethylmorpholino)-2-oxoethyl)-1H-indol-3-yl)thio)acetonitrile is a useful research compound. Its molecular formula is C18H21N3O2S and its molecular weight is 343.45. The purity is usually 95%.

3-Oxooxepane-2-carboxylic acid ethyl ester

In Stock

• CAS RN:
• 115399-66-1

• Formula:
• C9H14O4

• InChI:
• InChI=1S/C9H14O4/c1-2-12-9(11)8-7(10)5-3-4-6-13-8/h8H,2-6H2,1H3

• InChIKey:
• BTSHROZQZGNLDM-UHFFFAOYSA-N

• 3-Oxooxepane-2-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C9H14O4 and its molecular weight is 186.2 g/mol. The purity is usually 95%.

1-(1-Methyl-1,4,5,6-tetrahydropyrimidin-2-yl)cyclobutan-1-amine dihydrochloride

In Stock

• CAS RN:
• 2230799-66-1

• Formula:
• C9H19Cl2N3

• InChI:
• InChI=1S/C9H17N3.2ClH/c1-12-7-3-6-11-8(12)9(10)4-2-5-9;;/h2-7,10H2,1H3;2*1H

• InChIKey:
• ISSIRDHOBBRELN-UHFFFAOYSA-N

• 1-(1-Methyl-1,4,5,6-tetrahydropyrimidin-2-yl)cyclobutan-1-amine dihydrochloride is a useful research compound. Its molecular formula is C9H19Cl2N3 and its molecular weight is 240.17. The purity is usually 95%.